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Compound of Interest

Compound Name:
N-methyl-N-

(methylsulfonyl)glycine

Cat. No.: B186531 Get Quote

Essential Safety and Handling Guide for N-
methyl-N-(methylsulfonyl)glycine
For researchers, scientists, and drug development professionals, this guide provides

immediate, essential safety and logistical information for handling N-methyl-N-
(methylsulfonyl)glycine. The following procedures are based on general laboratory safety

principles for handling chemicals of unknown toxicity, due to the limited availability of a specific

Safety Data Sheet (SDS). A thorough, activity-specific risk assessment is mandatory before any

handling.

N-methyl-N-(methylsulfonyl)glycine is a derivative of the amino acid glycine and is utilized in

various chemical syntheses, including the development of agrochemicals.[1] While specific

toxicity data is limited, its chemical structure, containing a sulfonyl group, suggests that it

should be handled with care, similar to other organosulfur compounds which can be irritating to

the skin, eyes, and respiratory system.[2]

Chemical and Physical Properties
A summary of the known physical and chemical properties of N-methyl-N-
(methylsulfonyl)glycine is provided below.
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Property Value

CAS Number 115665-52-6

Molecular Formula C₄H₉NO₄S

Molecular Weight 167.18 g/mol

Appearance Solid

Purity ≥95%

Personal Protective Equipment (PPE)
A stringent adherence to PPE protocols is crucial to minimize exposure. The following table

outlines the minimum PPE requirements for handling N-methyl-N-(methylsulfonyl)glycine.

Activity Minimum PPE Requirement

Receiving & Unpacking Laboratory coat, safety glasses, nitrile gloves.

Weighing (Solid Form)

Laboratory coat, safety glasses with side shields

(or goggles), double nitrile gloves, N95

respirator (or handle within a chemical fume

hood or ventilated balance enclosure).

Solution Preparation

Chemical-resistant laboratory coat, chemical

splash goggles, double nitrile gloves. All work

should be performed in a certified chemical

fume hood.[3]

General Handling (Solutions) Laboratory coat, safety glasses, nitrile gloves.

Waste Disposal
Chemical-resistant laboratory coat, chemical

splash goggles, heavy-duty nitrile gloves.

Glove Selection: Use chemically resistant gloves such as neoprene or nitrile rubber.[4] Latex

gloves are not recommended as they may not provide adequate protection.[4] Always inspect

gloves for any signs of degradation or perforation before use.[5]
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Eye Protection: Safety glasses with side shields are the minimum requirement.[6] When there

is a risk of splashing, chemical splash goggles and a face shield should be used.[2][6]

Body Protection: A laboratory coat is standard. For tasks with a higher risk of splashes or spills,

a chemical-resistant apron or suit should be considered.[6][7]

Respiratory Protection: For handling the solid compound outside of a ventilated enclosure, a

NIOSH-approved N95 respirator is recommended to prevent inhalation of dust particles.[8]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used when handling the solid form

or preparing solutions to minimize inhalation exposure.[3][9]

An emergency eyewash station and safety shower must be readily accessible.

Keep a spill kit appropriate for solid organic compounds nearby.

2. Handling the Solid Compound:

Before handling, review the available safety information and have a clear plan for the

experiment.

Don the appropriate PPE as outlined in the table above.

When weighing, use a ventilated balance enclosure or a chemical fume hood to control dust.

Use designated spatulas and weighing papers.

Avoid creating dust. If dust is generated, do not attempt to blow it away. Gently clean with a

damp paper towel (if compatible with the chemical) or a vacuum with a HEPA filter.

3. Solution Preparation:

Work within a chemical fume hood.[9]
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When dissolving the solid, add it slowly to the solvent to avoid splashing.

If the dissolution is exothermic, use an ice bath to control the temperature.

Clearly label all solutions with the chemical name, concentration, date, and your initials.

4. General Handling:

Always wash hands thoroughly after handling the chemical, even if gloves were worn.[3]

Avoid contact with skin and eyes.[5]

Do not eat, drink, or apply cosmetics in the laboratory.[5]

Disposal Plan
Chemical waste must be disposed of according to institutional and local regulations.

1. Waste Segregation:

Collect all waste containing N-methyl-N-(methylsulfonyl)glycine in a dedicated, labeled

hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility is known.[10]

2. Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "N-
methyl-N-(methylsulfonyl)glycine".

List all components of the waste, including solvents.

3. Disposal of Contaminated Materials:

Used gloves, weighing papers, and other disposable materials contaminated with the

chemical should be placed in the solid hazardous waste container.

Contaminated glassware should be rinsed with an appropriate solvent, and the rinsate

collected as hazardous waste before washing.
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4. Final Disposal:

Arrange for pickup of the hazardous waste by your institution's Environmental Health and

Safety (EHS) department.

Do not pour any waste containing this chemical down the drain.[10]

Safety Workflow
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Caption: Workflow for the safe handling of N-methyl-N-(methylsulfonyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Methyl-N-(methylsulfonyl)glycine [myskinrecipes.com]

2. capitalresin.com [capitalresin.com]

3. gz-supplies.com [gz-supplies.com]

4. Which personal protective equipment do you need to [royalbrinkman.com]

5. artsci.usu.edu [artsci.usu.edu]

6. Selecting PPE When Using Pesticides | Integrated Crop Management
[crops.extension.iastate.edu]

7. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]

8. solutionsstores.com [solutionsstores.com]

9. One moment, please... [actylislab.com]

10. SOP for Laboratory Safety | Pharmaguideline [pharmaguideline.com]

To cite this document: BenchChem. [Personal protective equipment for handling N-methyl-N-
(methylsulfonyl)glycine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186531#personal-protective-equipment-for-handling-
n-methyl-n-methylsulfonyl-glycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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